Cas no 2228723-93-9 (1-(1-ethoxyethyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile
• CAS No: 2228723-93-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6593165
• PubChem ID: 165627421
• Update Time: 2025-10-28

1-(1-ethoxyethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile
• 2228723-93-9
• EN300-1797397

• Inchi： 1S/C9H15NO/c1-3-11-8(2)9(7-10)5-4-6-9/h8H,3-6H2,1-2H3
• InChI Key： FVGYANXVCCWIHU-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33Ų

Additional information on 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile

1-(1-Ethoxyethyl)cyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile (CAS No: 2228723-93-9) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its cyclobutane ring and ethoxyethyl substituent, has garnered attention due to its versatile reactivity and structural properties. Recent advancements in synthetic chemistry have further highlighted its role in the development of novel materials and bioactive compounds.

Cyclobutane derivatives, such as 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile, are known for their strained ring systems, which often lead to enhanced reactivity compared to their less strained counterparts. The presence of the ethoxyethyl group introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications. Researchers have explored its utility in click chemistry, where its strained ring system facilitates rapid and efficient reactions under mild conditions.

Recent studies have focused on the application of 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile in drug discovery. Its ability to act as a bioisostere for other functional groups has been particularly promising. For instance, the compound has been employed in the design of kinase inhibitors, where its structural flexibility and reactivity contribute to improved binding affinities with target proteins.

In the realm of materials science, cyclobutane-containing polymers derived from this compound have shown potential in the development of high-performance polymers with tailored mechanical properties. The integration of the ethoxyethyl group into polymer backbones has been shown to enhance thermal stability and processability, making these materials suitable for advanced applications in electronics and aerospace.

Moreover, the synthesis of 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile has been optimized through environmentally friendly methodologies. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalytic transformations, have enabled the scalable production of this compound with reduced environmental impact. These advancements underscore its growing importance in sustainable chemical manufacturing.

The versatility of 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile extends to its use as an intermediate in the synthesis of complex natural products and synthetic molecules. Its ability to undergo various transformations, including cycloadditions, nucleophilic substitutions, and oxidative reactions, makes it a valuable building block in organic synthesis.

Recent research has also explored the pharmacokinetic properties of this compound, revealing favorable absorption and distribution profiles in preclinical models. These findings suggest its potential as a lead compound in drug development programs targeting various therapeutic areas, including oncology and inflammation.

In conclusion, 1-(1-ethoxyethyl)cyclobutane-1-carbonitrile (CAS No: 2228723-93-9) stands out as a multifaceted organic molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future innovations within these fields.